Ivermectin's Interaction with Glutamate-Gated Chloride Channels: A Technical Guide
Ivermectin's Interaction with Glutamate-Gated Chloride Channels: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide elucidates the mechanism of action of ivermectin on glutamate-gated chloride channels (GluCls), a critical target in antiparasitic drug development. This document provides a comprehensive overview of the molecular interactions, quantitative biophysical data, and the experimental protocols used to investigate this mechanism.
Core Mechanism of Action
Ivermectin acts as a positive allosteric modulator of glutamate-gated chloride channels, which are ligand-gated ion channels found in invertebrates.[1] Its primary effect is to potentiate the effect of glutamate (B1630785) and, at higher concentrations, to directly activate the channel, leading to a prolonged influx of chloride ions. This hyperpolarizes the nerve and muscle cells of the invertebrate, causing paralysis and eventual death.[2] The binding of ivermectin essentially "locks" the channel in an open conformation.[2]
The binding site for ivermectin is located in the transmembrane domain of the GluCl receptor, at the interface between adjacent subunits.[3][4] This allosteric binding site is distinct from the glutamate-binding site located in the extracellular domain.[5] Ivermectin's interaction with the transmembrane helices induces a conformational change that propagates to the channel gate, stabilizing the open state.[3][6]
Quantitative Data: Ivermectin-GluCl Interaction
The following tables summarize the key quantitative parameters defining the interaction of ivermectin and glutamate with GluCls from various invertebrate species. These values have been determined using electrophysiological and radioligand binding assays.
Table 1: Electrophysiological Parameters of Ivermectin on Glutamate-Gated Chloride Channels
| Species | GluCl Subunit(s) | Ivermectin EC₅₀ | Glutamate EC₅₀ | Hill Coefficient (Ivermectin) | Notes | Reference |
| Haemonchus contortus | α | 3.7 nM | - | >6 | Highly cooperative and irreversible activation. | [6] |
| Haemonchus contortus | αβ (1:1) | 86 nM | - | - | Heteromeric channels show reduced sensitivity to ivermectin compared to homomeric α channels. | [1] |
| Haemonchus contortus | αβ (1:50) | 141 nM | - | - | Increased proportion of β subunit further reduces ivermectin sensitivity. | [1] |
| Haemonchus contortus | β | > 10 µM | - | - | β homomers are effectively insensitive to ivermectin. | [1] |
| Caenorhabditis elegans | GluClα3B | ~0.1 nM | 2.2 mM | >6 | Estimated EC₅₀, showing very high potency. | [6] |
| Anopheles gambiae | AgGluCl-a1 | 10 µM | - | - | Induced a slowly activating current. | [7] |
| Anopheles gambiae | AgGluCl-b | Insensitive | - | - | This splice variant is insensitive to ivermectin. | [7] |
Table 2: Radioligand Binding Affinity of Ivermectin to Glutamate-Gated Chloride Channels
| Species | GluCl Subunit(s) | Radioligand | Kd | Notes | Reference |
| Haemonchus contortus | GluClα3B (wild-type) | [³H]ivermectin | 0.35 ± 0.1 nM | High-affinity binding demonstrated in COS-7 cells. | [6] |
| Haemonchus contortus | GluClα3B (L256F mutant) | [³H]ivermectin | 2.26 ± 0.78 nM | Mutation in the N-terminal domain reduces binding affinity. | [6] |
| Caenorhabditis elegans | GluClcryst | [³H]ivermectin | 18.5 nM (EC₅₀) | Determined by scintillation proximity assay. |
Experimental Protocols
The following are detailed methodologies for key experiments cited in the study of ivermectin's action on GluCls.
Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes
This technique is widely used to study the function of ion channels expressed in a heterologous system.
Methodology:
-
Oocyte Preparation: Xenopus laevis oocytes are surgically removed and defolliculated.
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cRNA Injection: Oocytes are injected with cRNA encoding the desired GluCl subunits.
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Incubation: Injected oocytes are incubated for 2-7 days to allow for channel expression.
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Recording:
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An oocyte is placed in a recording chamber continuously perfused with a recording solution (e.g., ND96).
-
Two microelectrodes filled with 3 M KCl are impaled into the oocyte. One electrode measures the membrane potential, and the other injects current.
-
The membrane potential is clamped at a holding potential (e.g., -40 mV to -80 mV).
-
Glutamate and ivermectin solutions are applied via bath perfusion.
-
The resulting currents are recorded and analyzed to determine parameters like EC₅₀ and Hill coefficients.
-
Patch-Clamp Electrophysiology
This technique allows for the recording of currents through single ion channels or small patches of the membrane.
Methodology:
-
Cell Culture and Transfection: A suitable cell line (e.g., HEK293 cells) is cultured and transfected with plasmids encoding the GluCl subunits.
-
Patch Pipette Preparation: Glass micropipettes are pulled and polished to a fine tip and filled with an appropriate intracellular solution.
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Seal Formation: The pipette tip is brought into contact with the cell membrane, and suction is applied to form a high-resistance "giga-seal".
-
Recording Configurations:
-
Cell-attached: Records from the intact patch of the membrane.
-
Whole-cell: The membrane patch is ruptured, allowing for recording of the entire cell's electrical activity.
-
Excised-patch (Inside-out or Outside-out): The membrane patch is detached from the cell, allowing for the study of channel activity in isolation.
-
-
Data Acquisition: Currents are recorded in response to the application of glutamate and ivermectin to the bath or pipette solution. Single-channel conductance and open probability can be analyzed.
Radioligand Binding Assay
This assay is used to determine the binding affinity (Kd) of a ligand (ivermectin) to its receptor (GluCl).
Methodology:
-
Membrane Preparation: Cells or tissues expressing the GluCl of interest are homogenized, and the membrane fraction is isolated by centrifugation.
-
Incubation: The membrane preparation is incubated with a radiolabeled form of ivermectin (e.g., [³H]ivermectin) at various concentrations.
-
Separation of Bound and Free Ligand: The incubation mixture is filtered through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.
-
Quantification: The amount of radioactivity trapped on the filter is measured using a scintillation counter.
-
Data Analysis:
-
Saturation binding: Increasing concentrations of radioligand are used to determine the Kd and the maximum number of binding sites (Bmax).
-
Competition binding: A fixed concentration of radioligand is incubated with increasing concentrations of a non-radiolabeled competitor to determine its binding affinity (Ki).
-
Site-Directed Mutagenesis
This technique is used to identify specific amino acid residues involved in ivermectin binding and channel gating.
Methodology:
-
Primer Design: Primers containing the desired mutation are designed to anneal to the plasmid DNA encoding the GluCl subunit.
-
PCR Amplification: A polymerase chain reaction (PCR) is performed using the mutagenic primers and the plasmid template to create copies of the plasmid containing the desired mutation.
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Template Digestion: The parental, non-mutated plasmid DNA is digested using a specific enzyme (e.g., DpnI), leaving the mutated plasmids.
-
Transformation: The mutated plasmids are transformed into competent E. coli for amplification.
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Verification: The presence of the desired mutation is confirmed by DNA sequencing.
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Functional Analysis: The mutated GluCl channels are then expressed in a suitable system (e.g., Xenopus oocytes or HEK293 cells) and their response to ivermectin is characterized using electrophysiology or binding assays.
Visualizations
The following diagrams illustrate the key pathways and workflows described in this guide.
Caption: Signaling pathway of ivermectin's action on glutamate-gated chloride channels.
References
- 1. GluClR-mediated inhibitory postsynaptic currents reveal targets for ivermectin and potential mechanisms of ivermectin resistance - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Effects of glutamate and ivermectin on single glutamate-gated chloride channels of the parasitic nematode H. contortus - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Ivermectin and its target molecules: shared and unique modulation mechanisms of ion channels and receptors by ivermectin - PMC [pmc.ncbi.nlm.nih.gov]
- 4. giffordbioscience.com [giffordbioscience.com]
- 5. An Ivermectin-Sensitive Glutamate-Gated Chloride Channel from the Parasitic Nematode Haemonchus contortus - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Characterization of the target of ivermectin, the glutamate-gated chloride channel, from Anopheles gambiae - PMC [pmc.ncbi.nlm.nih.gov]
- 7. X-ray structures of GluCl in apo states reveal gating mechanism of Cys-loop receptors - PMC [pmc.ncbi.nlm.nih.gov]
